N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C20H28N4O4S/c1-22-8-10-24(11-9-22)18(17-4-3-7-23(17)2)15-21-29(25,26)16-5-6-19-20(14-16)28-13-12-27-19/h3-7,14,18,21H,8-13,15H2,1-2H3
• InChI Key: KGSOJRYYERDMJU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=CN4C
• Molecular Formula: C20H28N4O4S
• Molecular Weight: 420.5 g/mol

Description

N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aimed at creating effective antibacterial agents. A study highlighted several compounds with significant antibacterial properties, underscoring the potential of sulfonamide derivatives in combating bacterial infections (Azab, Youssef, & El-Bordany, 2013). Furthermore, another investigation into ethylated sulfonamides incorporating a 1,4-benzodioxane moiety revealed compounds with notable antibacterial and enzyme inhibitory effects, suggesting their dual utility in antimicrobial resistance and enzyme-related disorders (Irshad et al., 2016).

Enzyme Inhibitory Properties

A series of sulfonamide derivatives were synthesized and evaluated for their inhibitory effects on various enzymes, including acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX). These compounds showed moderate to good inhibitory activities, highlighting their potential in therapeutic applications targeting enzyme dysregulation (Irshad et al., 2019). Moreover, the synthesis of new sulfonamides with benzodioxane and acetamide moieties was undertaken to explore their enzyme inhibitory potential, specifically against α-glucosidase and AChE, providing insight into their potential use in managing diabetes and neurodegenerative diseases (Abbasi et al., 2019).

Hybrid Compounds with Sulfonamide Moieties

The development of hybrid compounds that incorporate sulfonamide groups along with other pharmacologically active scaffolds has emerged as a promising avenue for drug discovery. These hybrids exhibit a range of biological activities, including antibacterial, anti-inflammatory, and enzyme inhibitory effects, showcasing the versatility of sulfonamide derivatives in medicinal chemistry (Ghomashi et al., 2022).